1-Methyl-3-methylenecyclobutanecarbonitrile

Specification

• CAS No.: 32082-16-9
• Molecular Formula: C7H9N
• Molecular Weight: 107.15 g/mol
• IUPAC Name: 1-methyl-3-methylidenecyclobutane-1-carbonitrile
• Standard InChI: InChI=1S/C7H9N/c1-6-3-7(2,4-6)5-8/h1,3-4H2,2H3
• Standard InChI Key: BWFQEOQVRYWZSG-UHFFFAOYSA-N
• SMILES: CC1(CC(=C)C1)C#N
• Canonical SMILES: CC1(CC(=C)C1)C#N

Introduction

1-Methyl-3-methylenecyclobutanecarbonitrile is a synthetic organic compound with the molecular formula C7H9N. It is a derivative of cyclobutanecarbonitrile, featuring a methyl group and a methylene group attached to the cyclobutane ring. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural properties.

Synthesis Methods

The synthesis of 1-Methyl-3-methylenecyclobutanecarbonitrile typically involves starting from 3-methylenecyclobutanecarbonitrile. The methyl group can be introduced through various alkylation reactions. For example, a mixture of 3-methylenecyclobutanecarbonitrile in a suitable solvent like tetrahydrofuran (THF) can be used for such transformations.

Applications and Research Findings

1-Methyl-3-methylenecyclobutanecarbonitrile is used as an intermediate in the synthesis of more complex molecules, particularly in pharmaceutical chemistry. It is involved in the preparation of compounds with potential therapeutic applications, such as JAK inhibitors, which are useful in treating inflammatory and autoimmune diseases. Additionally, cyclobutane derivatives are explored for their activity in modulating histamine H3 receptors, which are relevant to neurological and cognitive processes.

Application Area	Description
Pharmaceutical Synthesis	Intermediate for JAK inhibitors and other therapeutic compounds
Neurological Research	Potential role in modulating histamine H3 receptors

Spectroscopic Data

Spectroscopic analysis, such as NMR (Nuclear Magnetic Resonance), is crucial for identifying and characterizing 1-Methyl-3-methylenecyclobutanecarbonitrile. While specific NMR data for this compound is not detailed in the available literature, related compounds like 3-methylenecyclobutanecarbonitrile show characteristic signals that can be used as a reference for structural confirmation.